Cas no 6027-13-0 (L-Homocysteine)

L-Homocysteine structure

Product name:L-Homocysteine

CAS No:6027-13-0

MF:C₄H₉NO₂S

MW:135.1848

MDL:MFCD00151320

CID:507372

PubChem ID:329761669

L-Homocysteine Chemical and Physical Properties

Names and Identifiers

- (S)-2-Amino-4-mercaptobutanoic acid
- L-Homocysteine
- Butanoic acid, 2-amino-4-mercapto-, (S)-
- (2S)-2-aMino-4-sulfanylbutanoic acid
- (S)-2-Amino-4-mercaptobutyric acid
- (S)-HOMOCYSTEINE
- D,L-homocysteine
- D,L-homocystine
- H-Hcys-OH
- HOMO-CYS
- L-2-Amino-4-Mercapto-butyric acid
- L-高半胱氨酸
- homocysteine
- 2-AMINO-4-MERCAPTO-BUTYRIC ACID
- 0LVT1QZ0BA
- L-2-Amino-4-mercaptobutyric acid
- C4H9NO2S
- Butyric acid, 2-amino-4-mercapto-
- Hcy
- HCS
- Homocysteine (VAN)
- 2-Amino-4-mercaptobutyric acid (VAN)
- Butanoic acid, 2-amino-4-mercapto- (VAN)
- Epitope ID:14365
- DB04422
- A832662
- MFCD00151320
- (s)-2-amino-4-mercaptobutanoicacid
- (S)-2-amino-4-mercapto-Butanoate
- SCHEMBL35837
- AKOS006272166
- DTXSID3041039
- 2-amino-4-mercapto-DL-Butyric acid
- 2-amino-4-sulfanylbutanoate
- L-Homocysteine, >=98.0% (NT)
- CHEBI:17588
- Homocysteine, L-
- Butyric acid, 2-amino-4-mercapto-, L-
- BDBM50242405
- Epitope ID:143650
- CHEMBL469662
- homocystein
- 2-amino-4-mercapto-DL-Butyrate
- NS00082413
- UNII-0LVT1QZ0BA
- NSC-118376
- HOMOCYSTEINE [MI]
- NSC 43117
- HY-W010347
- NSC-43117
- EINECS 227-891-0
- 6027-13-0
- H-2800
- DL-2-amino-4-mercapto-Butyric acid
- 2-amino-4-mercapto-Butanoate
- Q26992833
- GTPL5198
- 2-amino-4-mercapto-Butanoic acid
- C00155
- FFFHZYDWPBMWHY-VKHMYHEASA-N
- NSC 118376
- I11579
- FS-6405
- (S)-2-amino-4-mercapto-Butanoic acid
- CS-W011063
- 2-Amino-4-mercaptobutyric acid
- 2-ammonio-4-sulfanylbutanoate
- DL-Homocysteine
- MDL： MFCD00151320
- Inchi： 1S/C4H9NO2S/c5-3(1-2-8)4(6)7/h3,8H,1-2,5H2,(H,6,7)/t3-/m0/s1
- InChI Key： FFFHZYDWPBMWHY-VKHMYHEASA-N
- SMILES： S([H])C([H])([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]

Computed Properties

Exact Mass: 135.03500
Monoisotopic Mass: 135.03539970g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 86.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.4
Topological Polar Surface Area: 64.3

Experimental Properties

Density: 1.149 (estimate)
Melting Point: 232°C
Refractive Index: 1.5480 (estimate)
PSA: 102.12000
LogP: 0.41850
Optical Activity: [α]/D 25.5±1.5°, c = 1 in 1 M HCl

L-Homocysteine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： 22-24/25
Hazardous Material Identification：
Storage Condition：−20°C

L-Homocysteine Customs Data

HS CODE：29309090

L-Homocysteine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	115466-1G	L-Homocysteine, 95%	6027-13-0	95%	1G	￥ 11701	2022-04-26
ChemScence	CS-W011063-5g	L-Homocysteine	6027-13-0	98.56%	5g	$2252.0	2022-04-27
abcr	AB254090-250 mg	L-Homocysteine, 95% (H-L-Hcy-OH); .	6027-13-0	95%	250mg	€202.60	2023-04-27
eNovation Chemicals LLC	Y1043726-5g	L-Homocysteine	6027-13-0	95.0%	5g	$410	2024-06-07
Ambeed	A200253-5g	(S)-2-Amino-4-mercaptobutanoic acid	6027-13-0	95%	5g	$852.0	2025-02-20
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L134501-10mg	L-Homocysteine	6027-13-0	≥95.0%	10mg	¥69.90	2023-09-02
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	GH5989-100mg	L-Homocysteine	6027-13-0	≥98%	100mg	￥3100.00 元	2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	GH5989-1g	L-Homocysteine	6027-13-0	≥98%	1g	￥13500.00 元	2023-09-15
TRC	H591950-250mg	L-Homocysteine	6027-13-0		250mg	$453.00	2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R023291-10mg	L-Homocysteine	6027-13-0	95%	10mg	￥302	2023-04-17